Cobalt(2+);oxido(oxo)alumane

• CAS No.: 1333-88-6
• Molecular Formula: AlCoO
• Molecular Weight: 101.914 g/mol
• IUPAC Name: cobalt(2+);oxido(oxo)alumane
• InChI: InChI=1S/Al.Co.O
• InChI Key: IXSFKRYQGDWMJD-UHFFFAOYSA-N
• SMILES: [O-][Al]=O.[O-][Al]=O.[Co+2]
• Canonical SMILES: O=[Co].[Al]
• Key on ui other cas no.: 12672-27-4
• physical_description: PelletsLargeCrystals
• Pictograms: Acute Toxic; Irritant; Health Hazard

Description

Cobalt(2+);oxido(oxo)alumane is a compound that has garnered significant attention in the field of chemistry due to its unique properties and applications. This compound is known for its role as a reactive intermediate in various oxidative transformation processes, making it a valuable component in both academic research and industrial applications.

Mechanism of Action

Target of Action:

Cobalt(2+);oxido(oxo)alumane, also known as Co-OECs , is a coordination complex containing an oxo ligand . Formally O²⁻, the oxo ligand can be bound to one or more metal centers, commonly existing as bridging ligands . These oxo ligands stabilize high oxidation states of the metal. Co-OECs are found in several metalloproteins, including molybdenum cofactors and iron-containing enzymes .

Mode of Action:

Co-OECs play a crucial role in oxygen evolution during photosynthesis. They serve as intermediates in the conversion of water (H₂O) to molecular oxygen (O₂). The oxo ligands facilitate the transfer of oxygen atoms, making them essential for this vital biological process .

Action Environment:

Environmental factors significantly influence Co-OEC efficacy and stability:

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt(2+);oxido(oxo)alumane can be synthesized through several methods. One common approach involves the high-temperature calcination of cobalt(II) oxide and aluminum oxide. This process typically uses aluminum nitrate, cobalt nitrates, diethylene glycol monoethyl ether, and citric acid as precursor materials . The sol-gel technique is often employed to prepare bright blue ceramic CoAl2O4 nanocrystals, which are a form of this compound .

Industrial Production Methods: In industrial settings, this compound is produced by high-temperature calcination, where cobalt(II) oxide and aluminum oxide are homogeneously and ionically interdiffused to form a crystalline matrix of spinel . This method ensures the production of high-purity this compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: Cobalt(2+);oxido(oxo)alumane undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are crucial for its role as a catalyst and in other chemical processes.

Common Reagents and Conditions: Common reagents used in reactions involving this compound include mineral acids, which react with the compound to form corresponding cobalt salts . High-temperature conditions are often required to facilitate these reactions, particularly in industrial applications.

Major Products Formed: The major products formed from reactions involving this compound include various cobalt salts and oxides. These products are valuable in different chemical processes and applications .

Scientific Research Applications

Cobalt(2+);oxido(oxo)alumane has a wide range of scientific research applications. In chemistry, it is used as a catalyst in oxidative transformation processes. In biology and medicine, cobalt compounds are studied for their antimicrobial and anticancer properties . Industrially, this compound is used in the production of pigments, ceramics, and as a component in catalytic converters .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to cobalt(2+);oxido(oxo)alumane include cobalt(II) oxide, cobalt(II,III) oxide, and cobalt aluminate blue spinel . These compounds share similar chemical properties and applications but differ in their specific uses and reactivity.

Uniqueness: this compound is unique due to its specific structure and reactivity, which make it particularly effective as a catalyst in oxidative transformation processes. Its ability to form a crystalline matrix of spinel during high-temperature calcination sets it apart from other cobalt compounds .

Biological Activity

Cobalt(2+); oxido(oxo)alumane, with the chemical formula Al₂CoO₄, is a compound that has garnered interest in various fields, including materials science and biochemistry. This article explores its biological activity, focusing on its potential applications and implications based on current research findings.

Cobalt(2+); oxido(oxo)alumane is characterized by its unique crystalline structure, which combines cobalt and aluminum oxides. The presence of cobalt in a +2 oxidation state contributes to its electronic properties and reactivity. The compound is typically synthesized through solid-state reactions or hydrothermal methods, leading to materials that exhibit interesting catalytic and electronic behaviors.

Biological Activity Overview

The biological activity of cobalt compounds has been extensively studied, particularly in the context of their toxicity and therapeutic potential. Cobalt ions can influence various biological processes, including:

• Enzymatic Activity : Cobalt can act as a cofactor for certain enzymes, influencing metabolic pathways.
• Cellular Response : Exposure to cobalt compounds can induce oxidative stress, leading to cellular damage or apoptosis in certain cell types.
• Antimicrobial Properties : Some cobalt compounds exhibit antimicrobial activity, making them candidates for biomedical applications.

Case Studies and Research Findings

• Cytotoxicity Studies : Research has indicated that cobalt compounds can exhibit cytotoxic effects on human cells. A study published in PubMed demonstrated that exposure to cobalt ions led to increased levels of reactive oxygen species (ROS), resulting in oxidative stress and subsequent cell death in cultured human fibroblasts .
• Antimicrobial Effects : A study exploring the antimicrobial properties of cobalt oxide nanoparticles found that these particles showed significant inhibitory effects against various bacterial strains, including Escherichia coli and Staphylococcus aureus. This suggests potential applications in developing antibacterial coatings or treatments .
• Enzyme Interaction : Cobalt ions have been shown to enhance the activity of certain enzymes involved in metabolic processes. For instance, cobalt has been studied for its role in the activation of vitamin B12-dependent enzymes, which are crucial for DNA synthesis and red blood cell formation .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Cytotoxicity	Induction of oxidative stress in fibroblasts
Antimicrobial	Inhibition of E. coli and S. aureus growth
Enzyme Activation	Enhancement of vitamin B12-dependent enzymes

Table 2: Toxicity Levels

Endpoint	Hazard Level	Description
Acute Toxicity	Moderate	Potential for cellular damage
Chronic Exposure	High	Long-term exposure linked to health risks

Synthesis routes and methods

Procedure details

In 300 ml of pure water were dissolved 29 g of cobalt nitrate hexahydrate and 75 g of aluminum nitrate nonahydrate. A solution of 38.4 g of ammonium carbonate dissolved in 100 ml of pure water was gradually added thereto with stirring to form a gel-form precipitate. The precipitate was washed with pure water three times, dried at 100° C. overnight and calcined at 600° C. in an air stream. The calcined material was then calcined at 800° C. in a muffle furnace for 3 hours to a cobalt aluminate catalyst having a blue color.